1-[(butyrylamino)(3-nitrophenyl)methyl]-2-naphthyl acetate

• IUPAC Name: [1-[(butanoylamino)-(3-nitrophenyl)methyl]naphthalen-2-yl] acetate
• InChI: InChI=1S/C23H22N2O5/c1-3-7-21(27)24-23(17-9-6-10-18(14-17)25(28)29)22-19-11-5-4-8-16(19)12-13-20(22)30-15(2)26/h4-6,8-14,23H,3,7H2,1-2H3,(H,24,27)
• InChI Key: OHOIAMSTMYDCSF-UHFFFAOYSA-N
• Canonical SMILES: CCCC(=O)NC(C1=CC(=CC=C1)[N+](=O)[O-])C2=C(C=CC3=CC=CC=C32)OC(=O)C
• Molecular Formula: C23H22N2O5
• Molecular Weight: 406.4 g/mol

Description

1-[(Butyrylamino)(3-nitrophenyl)methyl]-2-naphthyl acetate is a synthetic compound that is commonly used in scientific research. It is a substrate for enzymes such as esterases and lipases, and it is also used as a fluorescent probe for the detection of these enzymes.

Scientific Research Applications

1-[(Butyrylamino)(3-nitrophenyl)methyl]-2-naphthyl acetate is commonly used as a substrate for the detection of esterases and lipases. These enzymes play important roles in lipid metabolism, and their dysregulation has been linked to various diseases such as obesity, diabetes, and cardiovascular disease. By using this compound as a substrate, researchers can measure the activity of these enzymes in biological samples such as blood and tissue.

Mechanism of Action

The mechanism of action of 1-[(butyrylamino)(3-nitrophenyl)methyl]-2-naphthyl acetate involves the hydrolysis of the butyrylamino group by esterases or lipases, resulting in the release of the 3-nitrophenyl group. This group is highly fluorescent and can be detected using spectroscopic methods such as UV-Vis or fluorescence spectroscopy.
Biochemical and Physiological Effects:
The use of 1-[(butyrylamino)(3-nitrophenyl)methyl]-2-naphthyl acetate in scientific research has provided valuable insights into the activity of esterases and lipases in various biological systems. It has been used to study the effects of drugs and other compounds on these enzymes, as well as their role in disease pathology. Additionally, this compound has been used to develop diagnostic assays for the detection of enzyme activity in clinical samples.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 1-[(butyrylamino)(3-nitrophenyl)methyl]-2-naphthyl acetate in lab experiments is its high sensitivity and specificity for esterases and lipases. It is also relatively easy to use and can be detected using simple and inexpensive spectroscopic methods. However, there are some limitations to its use, including its potential toxicity and the need for specialized equipment and expertise to perform the assays.

Future Directions

There are several potential future directions for the use of 1-[(butyrylamino)(3-nitrophenyl)methyl]-2-naphthyl acetate in scientific research. One area of interest is the development of new and improved assays for the detection of esterases and lipases. This could involve the use of modified substrates or the development of new detection methods. Additionally, this compound could be used to study the regulation and function of these enzymes in more detail, which could lead to new insights into their role in disease pathology. Finally, the use of this compound could be expanded to other areas of research, such as drug discovery and development.

Synthesis Methods

The synthesis of 1-[(butyrylamino)(3-nitrophenyl)methyl]-2-naphthyl acetate involves the reaction of 1-(2-naphthyl)ethanone with butyryl chloride and 3-nitrobenzylamine. The reaction is catalyzed by a base such as triethylamine, and the resulting product is purified by column chromatography.